Cas no 77521-29-0 ((R,S)-a-Amino-3-hydroxy-5-methyl-4-isoxazolepropionic Acid)

• Product Name: (R,S)-a-Amino-3-hydroxy-5-methyl-4-isoxazolepropionic Acid
• CAS No: 77521-29-0
• MF: C₇H₁₀N₂O₄
• MW: 186.165301799774
• MDL: MFCD00069214
• CID: 568120
• PubChem ID: 44373828
• Update Time: 2025-04-19

(R,S)-a-Amino-3-hydroxy-5-methyl-4-isoxazolepropionic Acid Chemical and Physical Properties

Names and Identifiers

• 4-Isoxazolepropanoicacid, a-amino-2,3-dihydro-5-methyl-3-oxo-
• (R,S)-α-Amino-3-hydroxy-5-methyl-4-isoxazolepropionic Acid
• (R,S)-AMPA
• (RS)-AMPA hydrobromide
• 2-amino-3-(5-methyl-3-oxo-2,3-dihydroisoxazol-4-yl)propanoic acid
• 2-Amino-3-(3-hydroxy-5-methyl-isoxazol-4-yl)-propionic acid
• (±)-AMPA
• (R,S)-a-Amino-3-hydroxy-5-methyl-4-isoxazolepropionic Acid

• MDL： MFCD00069214
• Inchi： 1S/C7H10N2O4/c1-3-4(6(10)9-13-3)2-5(8)7(11)12/h5H,2,8H2,1H3,(H,9,10)(H,11,12)
• InChI Key： UUDAMDVQRQNNHZ-UHFFFAOYSA-N
• SMILES： O1C(C)=C(C(N1)=O)CC(C(=O)[O-])[NH3+]

Computed Properties

• Exact Mass: 186.064
• Monoisotopic Mass: 186.064
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 102A^2
• XLogP3: -2.6

Experimental Properties

• Color/Form: solid
• Density: 1.386
• Melting Point: 240 °C
• Boiling Point: 425.6 °C at 760 mmHg
• Flash Point: 211.2 °C
• Refractive Index: 1.541
• Solubility: H2O: 1.2 mg/mL

(R,S)-a-Amino-3-hydroxy-5-methyl-4-isoxazolepropionic Acid Security Information

• WGK Germany：3
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives